2-[7-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-[7-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C23H17F4N5O4S/c1-31-19-17(21(34)32(2)22(31)35)20(30-18(29-19)12-3-5-13(24)6-4-12)37-11-16(33)28-14-7-9-15(10-8-14)36-23(25,26)27/h3-10H,11H2,1-2H3,(H,28,33)
• InChI Key: JZOSEBYCHZQBLM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)F)SCC(=O)NC4=CC=C(C=C4)OC(F)(F)F)C(=O)N(C1=O)C
• Molecular Formula: C23H17F4N5O4S
• Molecular Weight: 535.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For instance, the melting point of a similar compound, pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5-ones, was found to be 328–330 °C.

Scientific Research Applications

• Radiosynthesis for PET Imaging : This compound is a part of a series of selective ligands for the translocator protein (18 kDa). It is designed with a fluorine atom, allowing labelling with fluorine-18 for in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008).

• Quantum Chemical Insight and Molecular Docking : The compound has been synthesized and characterized for its equilibrium geometry, natural bond orbital calculations, and vibrational assignments. It has potential antiviral potency against SARS-CoV-2, as investigated by docking against SARS-CoV-2 protein (Mary et al., 2020).

• Neuroinflammation PET Imaging : Novel pyrazolo[1,5-a]pyrimidines, related to this compound, have been synthesized and evaluated for binding the translocator protein 18 kDa (TSPO), recognized as an early biomarker of neuroinflammatory processes. They have shown potential as in vivo PET radiotracers (Damont et al., 2015).

• Antimicrobial Activity : Derivatives of pyrimidine-triazole, which include structural elements of this compound, have been synthesized and investigated for their antimicrobial activity against selected bacterial and fungal strains (Majithiya & Bheshdadia, 2022).

• Fluorescence Binding Studies : The compound is part of studies involving fluorescence binding with bovine serum albumin, contributing to understanding protein interactions (Meng et al., 2012).

• Evaluation for Peripheral Benzodiazepine Receptors : This compound is involved in the synthesis of fluoroethoxy and fluoropropoxy substituted derivatives that show high in vitro affinity and selectivity for peripheral benzodiazepine receptors (PBRs), important in studying neurodegenerative disorders (Fookes et al., 2008).